3-benzyl-8-chloro-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one

• IUPAC Name: 10-benzyl-4-chloro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C18H17ClN2O2/c1-18-10-15(14-9-13(19)7-8-16(14)23-18)20-17(22)21(18)11-12-5-3-2-4-6-12/h2-9,15H,10-11H2,1H3,(H,20,22)
• InChI Key: RLTCGGPMJODAEL-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)Cl)NC(=O)N2CC4=CC=CC=C4
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

3-benzyl-8-chloro-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one is a useful research compound. Its molecular formula is C18H17ClN2O2 and its molecular weight is 328.8. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Derivatives

• The synthesis of novel derivatives from known compounds provides a foundational approach for exploring the potential applications of unique chemical entities. For example, the creation of new 1,2,4-triazole derivatives and their evaluation for antimicrobial activities highlight the ongoing search for compounds with potential therapeutic applications (Bektaş et al., 2007). Such methodologies can be pivotal in developing derivatives of "3-benzyl-8-chloro-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one" for various scientific and therapeutic applications.

Antimicrobial Activities

• A significant aspect of research on novel compounds includes evaluating their antimicrobial efficacy. For instance, compounds synthesized from reactions involving ester ethoxycarbonylhydrazones have shown good or moderate activities against test microorganisms, suggesting the potential of such derivatives in addressing bacterial and fungal infections (Bektaş et al., 2007).

Structural and Photophysical Studies

• Understanding the structural and photophysical properties of new compounds is crucial for their application in various fields, including material science and drug development. Studies on novel heterocyclic compounds containing benzimidazole derivatives, for example, provide valuable insights into their potential uses based on structural characterization and antimicrobial evaluation (Padalkar et al., 2014).